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This table summarizes key solubility data for planning your experiments [1] [2]:

Solvent Solubility Notes

DMSO ~48 mg/mL (~198.6 mM) [2] Hygroscopic; use fresh, dry DMSO for best results [1] [2].

Water ~12.5 mg/mL (~51.7 mM) [1] Can be used for preparing stock solutions [1] [2].

PBS 2.5 mg/mL (10.34 mM) [1] Requires ultrasonic treatment and warming to 60°C [1].

Standard Protocol for 10 mM DMSO Stock Solution

Calculating Mass: To prepare 1 mL of a 10 mM stock solution, you will need 2.42 mg of Phenformin
HCl (Molecular Weight: 241.72 g/mol) [1] [2].

Weighing: Precisely weigh out the calculated mass of Phenformin HCl.
Dissolving: Transfer the compound to a volumetric vial and add DMSO to a final volume of 1 mL.

Mixing: Vortex or sonicate the solution briefly to ensure complete dissolution.
Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C for long-term stability [1].

Experimental Preparation Workflows
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These workflows outline the core steps for preparing Phenformin HCl for in vitro and in vivo experiments.

In Vitro Working Solution Preparation

For preparing a commonly used 0.5 mM working solution from your 10 mM DMSO stock for cell culture

studies [3] [2]:

Start: 10 mM DMSO Stock

Dilute 50 µL of stock
into 950 µL cell culture media

Mix gently by pipetting
or vortexing

Final Concentration:
0.5 mM working solution

Use immediately
for optimal results

Click to download full resolution via product page

In Vivo Formulation Preparation

For oral administration in animal studies (e.g., 150 mg/kg in mice [3]), a clear solution can be prepared as

follows [1] [2]:
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Start: Prepare DMSO Master Liquid

Add 400 µL PEG300
Mix until clear

Add 50 µL Tween-80
Mix until clear

Add 500 µL ddH₂O
Mix until clear

Final In Vivo Formulation:
5% DMSO, 40% PEG300,
5% Tween-80, 50% ddH₂O

Use formulation
immediately

Click to download full resolution via product page

Frequently Asked Questions

What is the difference between Phenformin and Metformin?

Phenformin is a biguanide derivative known for its higher lipophilicity and more potent biological effects

compared to Metformin [3]. In studies on oral squamous cell carcinoma (OSCC), the half-maximal
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inhibitory concentration (IC₅₀) of Phenformin was found to be 1.81-3.22 mM, whereas Metformin's IC₅₀

was over 10 mM, indicating Phenformin's significantly greater potency in these models [3].

What is a typical working concentration for cell-based assays?

Reported effective concentrations vary by cell type and experiment. In antiviral research, concentrations

around 100 µM have been used in cytotoxicity assessments over 72 hours [4]. In cancer studies, OSCC cell

lines were treated with 0.5 to 2 mM Phenformin, which inhibited cell growth within 12 hours of treatment

[3]. You should determine the optimal concentration for your specific experimental system.

The solution appears cloudy after preparation. What should I do?

A cloudy solution indicates precipitation. You can try:

Gentle warming: Warm the solution in a 37-60°C water bath while mixing [1].

Sonication: Briefly sonicate the solution to aid dissolution [1] [2].
Verify solvent: Ensure you are using fresh, dry DMSO, as its hygroscopic nature can reduce

solubility over time [1] [2].

How should I store Phenformin HCl and its solutions?

Powder: Store the solid compound at 4°C, protected from moisture (e.g., under nitrogen or in a
desiccator) [1].

Stock Solutions: For long-term storage, aliquot and freeze at -20°C or -80°C [1]. Avoid repeated
freeze-thaw cycles.

Working Solutions/Formulations: For in vivo and in vitro use, it is recommended to prepare freshly
and use immediately [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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